Cas no 959244-16-7 (4-chloro-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-chloro-6-hydroxypyridine-2-carboxylic acid
• CAS No: 959244-16-7
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• CID: 1093217
• PubChem ID: 26338171
• Update Time: 2025-05-24

4-chloro-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-hydroxypicolinic acid
• 4-Chloro-6-hydroxypyridine-2-carboxylic acid
• 2-CHLORO-6-HYDROXYPYRIDINE-4-CARBOXYLIC ACID
• 4-Chlor-6-hydroxy-pyridin-2-carbonsaeure
• 4-chloro-6-hydroxy-pyridine-2-carboxylic acid
• AKOS006304558
• 4-chloro-6-oxo-1H-pyridine-2-carboxylic acid
• FT-0759243
• 4-Chloro-6-hydroxypicolinicacid
• 959244-16-7
• MFCD10574684
• G65340
• DB-082002
• 4-chloro-6-hydroxypyridine-2-carboxylic acid

• MDL： MFCD10574684
• Inchi： 1S/C6H4ClNO3/c7-3-1-4(6(10)11)8-5(9)2-3/h1-2H,(H,8,9)(H,10,11)
• InChI Key： SBYUMSXKRYVSPF-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 172.98800
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 1.13880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-chloro-6-hydroxypyridine-2-carboxylic acid

4-Chloro-6-hydroxypyridine-2-carboxylic Acid: A Comprehensive Overview

4-Chloro-6-hydroxypyridine-2-carboxylic acid (CAS No. 959244-16-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-hydroxy-4-chloronicotinic acid, is characterized by its unique chemical structure, which includes a pyridine ring with a chlorine atom at the 4-position and a hydroxyl group at the 6-position, along with a carboxylic acid moiety at the 2-position. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The synthesis of 4-chloro-6-hydroxypyridine-2-carboxylic acid has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 2-chloro-6-hydroxypyridine with an appropriate carboxylic acid derivative, such as carbon dioxide or an activated ester. This method allows for the selective introduction of the carboxylic acid group while maintaining the integrity of the other functional groups. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall process efficiency.

In terms of its biological properties, 4-chloro-6-hydroxypyridine-2-carboxylic acid has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable lead compound for drug discovery. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes in the urea cycle, suggesting its potential use in treating disorders related to nitrogen metabolism.

Furthermore, 4-chloro-6-hydroxypyridine-2-carboxylic acid has been investigated for its anti-inflammatory and antioxidant properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in cell cultures. These findings are particularly relevant in the context of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to further evaluate its efficacy and safety profile in these conditions.

The pharmacokinetic properties of 4-chloro-6-hydroxypyridine-2-carboxylic acid have also been studied to optimize its therapeutic potential. Research indicates that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low molecular weight and high solubility contribute to its favorable absorption and distribution characteristics. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

In addition to its direct therapeutic applications, 4-chloro-6-hydroxypyridine-2-carboxylic acid serves as an important building block for the synthesis of more complex molecules. Its reactive functional groups allow for facile derivatization, enabling chemists to introduce various substituents to modulate its biological activity and pharmacological properties. This versatility has led to the development of numerous analogs with enhanced potency and selectivity, expanding its potential applications in drug discovery.

The safety profile of 4-chloro-6-hydroxypyridine-2-carboxylic acid has been thoroughly evaluated through extensive toxicological studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new compound, ongoing monitoring and further clinical trials are necessary to ensure its long-term safety and efficacy in human patients.

In conclusion, 4-chloro-6-hydroxypyridine-2-carboxylic acid (CAS No. 959244-16-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.